N-(5-benzyl-1,3-thiazol-2-yl)-2-chlorobenzamide

• IUPAC Name: N-(5-benzyl-1,3-thiazol-2-yl)-2-chlorobenzamide
• InChI: InChI=1S/C17H13ClN2OS/c18-15-9-5-4-8-14(15)16(21)20-17-19-11-13(22-17)10-12-6-2-1-3-7-12/h1-9,11H,10H2,(H,19,20,21)
• InChI Key: QAQHEFSLNDSQLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C17H13ClN2OS
• DSSTOX Substance ID: DTXSID80970717
• Molecular Weight: 328.8 g/mol
• CAS RN: 5538-53-4

Description

Synthesis Analysis

The synthesis of derivatives related to N-(5-benzyl-1,3-thiazol-2-yl)-2-chlorobenzamide involves the condensation of benzothiazolyl compounds with different aromatic amines or aldehydes under specific conditions. For example, synthesis methods have been developed using cyclization reactions and condensation with aromatic amines or aldehydes to form the desired thiazolyl compounds (P. Uma et al., 2017) (M. Nassiri, 2023).

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives, including this compound, has been elucidated using various spectroscopic techniques. These compounds often exhibit intriguing structural properties, as evidenced by their synthesis and characterization through NMR, IR, and X-ray diffraction studies (R. Dani et al., 2013).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, reflecting their reactivity and potential utility in organic synthesis. For instance, they have been used as intermediates for the synthesis of other heterocyclic compounds with different biological activities. The reactivity of the cyanomethylene functionality, for example, has been exploited to construct new heterocycles (Ali M. M. Mohamed et al., 2020).